![molecular formula C15H16N2O5S B463988 N-[4-(4-morpholinylsulfonyl)phenyl]-2-furamide CAS No. 329932-84-5](/img/structure/B463988.png)
N-[4-(4-morpholinylsulfonyl)phenyl]-2-furamide
Overview
Description
N-[4-(4-morpholinylsulfonyl)phenyl]-2-furamide, also known as NSC-649890, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a wide range of biochemical and physiological effects, making it a promising candidate for further research in various fields.
Mechanism of Action
N-[4-(4-morpholinylsulfonyl)phenyl]-2-furamide has been shown to inhibit the activity of several enzymes and signaling pathways, including protein kinase C (PKC) and Akt/mTOR signaling. This compound has also been shown to induce apoptosis in cancer cells, making it a potential therapeutic agent for the treatment of cancer.
Biochemical and Physiological Effects
N-[4-(4-morpholinylsulfonyl)phenyl]-2-furamide has been shown to have a wide range of biochemical and physiological effects, including the inhibition of cell proliferation and migration, induction of apoptosis, and modulation of cellular signaling pathways. This compound has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
N-[4-(4-morpholinylsulfonyl)phenyl]-2-furamide has several advantages for use in laboratory experiments, including its high yield and purity, as well as its well-characterized mechanism of action. However, this compound also has some limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration.
Future Directions
There are several potential future directions for research on N-[4-(4-morpholinylsulfonyl)phenyl]-2-furamide, including further studies on its potential therapeutic applications in cancer, neuroscience, and cardiovascular disease. Additional studies may also be needed to determine the optimal dosage and administration of this compound, as well as its potential side effects and toxicity. Finally, further research may be needed to identify additional targets and signaling pathways that are affected by N-[4-(4-morpholinylsulfonyl)phenyl]-2-furamide, in order to better understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
The synthesis of N-[4-(4-morpholinylsulfonyl)phenyl]-2-furamide involves several steps, including the reaction of 4-chloro-3-nitrobenzenesulfonamide with 4-aminophenol to form 4-(4-aminophenylsulfonyl)phenol. This intermediate is then reacted with furfurylamine to yield N-[4-(4-morpholinylsulfonyl)phenyl]-2-furamide. The synthesis of this compound has been optimized for high yield and purity, making it suitable for use in scientific research.
Scientific Research Applications
N-[4-(4-morpholinylsulfonyl)phenyl]-2-furamide has been extensively studied for its potential therapeutic applications in various fields, including cancer research, neuroscience, and cardiovascular disease. This compound has been shown to have a wide range of effects on cellular signaling pathways, making it a promising candidate for further research in these areas.
properties
IUPAC Name |
N-(4-morpholin-4-ylsulfonylphenyl)furan-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O5S/c18-15(14-2-1-9-22-14)16-12-3-5-13(6-4-12)23(19,20)17-7-10-21-11-8-17/h1-6,9H,7-8,10-11H2,(H,16,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCBIHDXSZBHWBZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(4-morpholinylsulfonyl)phenyl]-2-furamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-(trifluoromethyl)phenyl]-1H-isoindole-1,3(2H)-dione](/img/structure/B463906.png)
![4-{[(3,5-Dimethylphenoxy)acetyl]amino}benzamide](/img/structure/B463938.png)
![N-[4-(4-morpholinylsulfonyl)phenyl]-2-phenoxyacetamide](/img/structure/B463964.png)
![N-[4-(cyclopropanecarbonylamino)phenyl]cyclopropanecarboxamide](/img/structure/B463974.png)
![1,3-Diethyltetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione](/img/structure/B463978.png)
![N-[4-(1-azepanylsulfonyl)phenyl]-3-nitrobenzamide](/img/structure/B464040.png)
![methyl 2-[(3-phenylpropanoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate](/img/structure/B464043.png)
![N-(4-{[(4,6-dimethyl-2-pyrimidinyl)amino]sulfonyl}phenyl)-3-phenylpropanamide](/img/structure/B464049.png)
![3-nitro-N-(4-{[(5-methylisoxazol-3-yl)amino]sulfonyl}phenyl)benzamide](/img/structure/B464051.png)
![2-(2-naphthyloxy)-N-[4-(1-pyrrolidinylsulfonyl)phenyl]acetamide](/img/structure/B464061.png)